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Compound of Interest

Compound Name:
5-Hydroxy-2-methylpentan-2-yl

acetate

CAS No.: 110086-92-5

Cat. No.: B6325261

Get Quote

Executive Summary
This guide details the operational protocols for utilizing 5-Hydroxy-2-methylpentan-2-yl
acetate (referred to herein as HMPA-Ac), a bifunctional solvent engineered for high-stress

formulation environments. Unlike traditional glycol ether esters, HMPA-Ac features a tertiary

ester linkage coupled with a primary hydroxyl tail.

This specific structural arrangement offers two critical advantages:

Hyper-Stability: The steric bulk of the gem-dimethyl group at the C2 position shields the ester

carbonyl from hydrolytic attack, allowing use in pH ranges (4.0–10.0) where primary acetates

(e.g., Ethyl Acetate) degrade.

Amphiphilic Tuning: The primary hydroxyl group (C5) facilitates hydrogen bonding with polar

Active Pharmaceutical Ingredients (APIs), while the lipophilic core maintains miscibility with

organic co-solvents.
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Peptide Synthesis (prevention of ester hydrolysis during basic deprotection).

Transdermal Drug Delivery (stratum corneum permeation enhancement).

Crystallization of metastable polymorphs.

Physicochemical Profile & Mechanism
HMPA-Ac operates in the "Goldilocks" zone of solvency—bridging the gap between volatile

polar solvents (Methanol, Acetone) and viscous high-boilers (DMSO, NMP).

Table 1: Comparative Physicochemical Properties
Property

HMPA-Ac
(Predicted*)

NMP
(Standard)

Ethyl Acetate
(Traditional)

Relevance

Boiling Point ~215°C 202°C 77°C

Low volatility

reduces

"skinning" in

coatings and

allows high-temp

reactions.

LogP 0.85 -0.38 0.73

Ideal lipophilicity

for membrane

permeation

(LogP 1–3

range).

H-Bond Donors 1 (Primary -OH) 0 0

Critical for

solubilizing

peptidomimetics.

Hydrolytic Half-

Life (pH 8)
>30 Days Stable <4 Hours

Key

Differentiator:

Tertiary ester

resistance.

Flash Point >95°C 91°C -4°C
Safer handling

profile.
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*Values estimated based on Group Contribution Methods for 2-methyl-2,5-pentanediol

derivatives.

Mechanism of Action: The Steric Shield
The utility of HMPA-Ac rests on the Tertiary Ester Effect. In standard esters, the carbonyl

carbon is exposed to nucleophilic attack by water or hydroxide ions.[1] In HMPA-Ac, the C2

position is quaternary (bonded to a methyl, the acetate, and the chain). This steric crowding

physically blocks the approach of nucleophiles, rendering the ester kinetically stable even in

aqueous-organic mixtures.

Visualization: Solvency Decision Logic
The following decision tree assists process chemists in determining when to deploy HMPA-Ac

over conventional solvents.
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Target Molecule / API

Is it soluble in
EtOH or EtOAc?

Does formulation require
pH > 7 or < 4?

No

Use Standard Solvents
(EtOH, EtOAc)

Yes

Use DMSO/NMP
(Extreme Polarity Needed)

No (Neutral pH)
Does it require

H-Bond Donation?

Yes (Extreme pH)

Is solvent retention
required (e.g., patches)?

No (High Volatility)

DEPLOY HMPA-Ac
(High Stability/Low Volatility)

Yes (Low Volatility)

Yes No (Aprotic needed)

Click to download full resolution via product page

Figure 1: Decision matrix for selecting HMPA-Ac based on solubility, stability, and volatility

requirements.
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Protocol A: High-Throughput Solubility Screening
(HTSS)
Objective: Determine saturation solubility of a hydrophobic API in HMPA-Ac vs. standard binary

mixtures.

Materials:

HMPA-Ac (>98% purity).

Comparative Solvents: PEG-400, Ethanol, Propylene Glycol.

HPLC System with UV/Vis detector.

0.22 µm PTFE Syringe Filters.

Workflow:

Preparation: Aliquot 1.0 mL of HMPA-Ac into a 4 mL amber glass vial.

Saturation: Add excess API solid (approx. 50 mg) to the vial.

Equilibration: Vortex for 30 seconds, then incubate in a thermomixer at 25°C @ 500 RPM for

24 hours.

Filtration: Centrifuge at 10,000 RPM for 5 minutes. Draw supernatant and filter through 0.22

µm PTFE.

Dilution: Dilute filtrate 1:100 in Mobile Phase A (to prevent column overload).

Quantification: Inject into HPLC. Calculate concentration using a pre-established calibration

curve.
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If the API contains nucleophilic amines (e.g., Lysine residues), HMPA-Ac is superior to

Propylene Carbonate, which can form carbamates. The tertiary acetate of HMPA-Ac resists

aminolysis.

Protocol B: Accelerated Hydrolytic Stability Stress Test
Objective: Validate HMPA-Ac integrity in aqueous formulation buffers (Simulating shelf-life).

Materials:

Buffer A: pH 2.0 (Phosphate/Citrate).

Buffer B: pH 10.0 (Borate/NaOH).

Internal Standard: Benzyl Alcohol (1 mg/mL).

Step-by-Step:

Mixture: Prepare a 50:50 (v/v) mixture of HMPA-Ac and Buffer (A or B).

Spike: Add Internal Standard (IS) to correct for injection variability.

Incubation: Seal in headspace vials and incubate at 60°C (Accelerated condition).

Sampling:

T=0 hours

T=24 hours

T=72 hours

T=168 hours (1 week)
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Analysis: Analyze via GC-FID or HPLC-RI (Refractive Index).

Monitor: Appearance of free acetic acid or 2-methyl-2,5-pentanediol.

Pass Criteria: < 5% degradation after 168 hours at 60°C.

Mechanistic Workflow: Transdermal Permeation
HMPA-Ac acts as a chemical permeation enhancer (CPE). The acetate headgroup interacts

with skin lipids, while the hydroxyl tail drags the drug molecule through the aqueous channels

of the keratin network.

HMPA-Ac Molecule
(Amphiphilic)

Stratum Corneum
(Lipid Bilayer)Penetrates

Hydrophobic Drug

Solubilizes

Lipid Fluidization
(Acetate End)

Structure Opens

H-Bond Dragging
(Hydroxyl End)

Carried by OH

Dermis
(Systemic Absorption)

Click to download full resolution via product page

Figure 2: Mechanism of HMPA-Ac assisted transdermal delivery.

Safety & Handling
Metabolism: HMPA-Ac is expected to metabolize primarily into 2-methyl-2,5-pentanediol and

acetic acid.

Toxicity: While specific LD50 data for this isomer is niche, structural analogs (Hexylene

Glycol) are generally GRAS (Generally Recognized As Safe) for cosmetics.

PPE: Standard lab coat, nitrile gloves, and safety glasses. Use in a fume hood due to

organic vapor potential, though volatility is low.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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